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Introduction
Ion propulsion systems represent a highly efficient form of electric propulsion for spacecraft.

These systems generate thrust by accelerating ions to high velocities. Xenon is the most

commonly used propellant in these systems due to its advantageous physical and chemical

properties.[1][2] This document provides detailed application notes on the use of xenon in ion

propulsion, including its properties, performance data from notable missions, and protocols for

experimental testing.

Why Xenon?
Xenon is a noble gas that offers several key advantages for ion propulsion:

High Atomic Mass: With a relatively high atomic mass of 131.3 atomic mass units, xenon
atoms provide a substantial amount of thrust when accelerated, compared to lighter

elements.[1][2]

Low Ionization Energy: Xenon has a relatively low first ionization energy (12.1 eV), which

reduces the energy required to create the ions that are then accelerated to produce thrust.[1]

[2]
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Inert Nature: As a noble gas, xenon is chemically inert, meaning it is non-corrosive and will

not react with spacecraft components, ensuring the longevity of the propulsion system.[3][4]

High Storage Density: Xenon can be stored in a compact form at high densities, which is a

significant advantage for volume-constrained spacecraft.[3][5] For example, on the Dawn

spacecraft, the gaseous xenon was stored at 1.5 times the density of water at launch.[5]

Non-toxic and Environmentally Friendly: Unlike some alternative propellants like mercury,

which was used in early ion thruster designs, xenon is non-toxic and poses no

environmental hazard.

Principle of Operation: Xenon Ion Thrusters
Ion thrusters function by ionizing xenon gas and then using electric or magnetic fields to

accelerate the resulting xenon ions to very high speeds.[6][7] The expulsion of these high-

velocity ions generates a small but continuous thrust.[6] There are two primary types of ion

thrusters that utilize xenon:

Gridded Electrostatic Ion Thrusters: In this design, electrons are emitted from a cathode to

ionize xenon atoms within a chamber. A set of grids at the rear of the chamber are held at

different electric potentials. The positively charged xenon ions are then accelerated by the

strong electric field between these grids, creating a high-velocity ion beam.[6] A separate

external cathode, called a neutralizer, emits electrons into the ion beam as it exits the

thruster to maintain the spacecraft's electrical neutrality.[6]

Hall-Effect Thrusters: These thrusters use a radial magnetic field to trap electrons in an

annular channel. Xenon propellant is introduced into this channel and becomes ionized by

colliding with the trapped electrons. The resulting xenon ions are then accelerated out of the

channel by an electric field, producing thrust.[6][8]

Performance Data
The performance of xenon ion thrusters is characterized by high specific impulse (a measure

of efficiency) and low thrust. This makes them ideal for long-duration, deep-space missions

where gradual acceleration is acceptable.[4]
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Parameter Value Mission/Thruster

Specific Impulse (Isp) 2,000 - 5,000 s[6] Typical Operational Range

3,100 s[9]
Dawn Mission (NSTAR

thruster)

Thrust 25 - 250 mN[6] Typical Operational Range

90 mN[9]
Dawn Mission (NSTAR

thruster)

91 mN[5]
Dawn Mission (at maximum

thrust)

Power Consumption 1 - 7 kW[6] Typical Operational Range

2.3 kW[6] NSTAR (Deep Space 1)

6.9 kW[6] NEXT (DART Mission)

Propulsive Efficiency 65 - 80%[6] Typical Operational Range

Exhaust Velocity 20 - 50 km/s[6] Typical Operational Range

Xenon Consumption (Max

Thrust)
~3.25 mg/s[5] Dawn Mission

Mission Performance Examples
Mission

Total Xenon
Consumed

Total Velocity
Change (ΔV)

Thruster Operation
Time

Deep Space 1 73.4 kg[6] 4.3 km/s[6] 16,265 hours[4]

Dawn 425 kg[5][6] 11.5 km/s[6]
Over 2,000 days of

thrusting[5]

NEXT Thruster (Long-

Duration Test)
~870 kg[6] N/A (Ground Test)

Over 48,000 hours[6]

[10]
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Performance Characterization of a Xenon Ion Thruster
Objective: To measure the key performance parameters (thrust, specific impulse, and

efficiency) of a xenon ion thruster at various operating conditions.

Methodology:

Vacuum Chamber Setup:

Mount the ion thruster in a high-vacuum test facility capable of maintaining pressures low

enough to simulate the space environment.

The chamber should be equipped with a beam target to collect the xenon ions and

prevent sputtering of the chamber walls.

Cryopumps are often used to effectively pump the xenon gas and maintain a high

vacuum.

Instrumentation:

Integrate a thrust stand to directly measure the small forces produced by the thruster.

Use a suite of plasma diagnostic probes, such as Faraday probes and retarding potential

analyzers (RPAs), to measure the ion beam current density and energy distribution.[11]

[12]

Employ mass flow controllers to precisely regulate the flow of xenon propellant to the

thruster's cathode and anode.

Monitor the electrical parameters (voltage and current) of the thruster's power supplies.

Procedure:

Evacuate the vacuum chamber to the required pressure level.

Initiate the xenon flow to the thruster's cathode and anode at a predetermined rate.
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Apply power to the thruster's various components in the correct sequence to start the

plasma discharge and ion acceleration.

Allow the thruster to reach a stable operating point.

Record the thrust measurement from the thrust stand.

Measure the ion beam current density profile using a Faraday probe swept across the

beam.

Measure the ion energy distribution using an RPA.

Record all electrical parameters and xenon flow rates.

Repeat the measurements for a range of power levels and xenon flow rates to map the

thruster's performance envelope.

Data Analysis:

Calculate the specific impulse (Isp) using the measured thrust and xenon mass flow rate.

Calculate the thruster efficiency by comparing the kinetic power of the ion beam (derived

from thrust and exhaust velocity) to the input electrical power.

Plume Diagnostics using Laser-Induced Fluorescence
(LIF)
Objective: To non-invasively measure the velocity distribution of xenon ions in the thruster

plume.

Methodology:

Vacuum Chamber and Thruster Setup:

Prepare the vacuum facility and ion thruster as described in the performance

characterization protocol.

LIF System Setup:
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Position a tunable laser system to direct a laser beam through the thruster plume.[13]

Set up collection optics (lenses and fiber optics) at an angle to the laser beam to collect

the fluorescence emitted by the xenon ions.[13]

Connect the collection optics to a sensitive photodetector.

Procedure:

Operate the ion thruster at a stable condition.

Tune the laser to a specific wavelength that excites a known electronic transition in the

xenon ions.

As the laser is scanned across the absorption line of the ions, the ions will absorb the

laser light and then fluoresce (emit light at a different wavelength).

The Doppler shift of the absorption line is proportional to the velocity of the ions along the

direction of the laser beam. By measuring this shift, the ion velocity can be determined.

[13]

Record the fluorescence signal as a function of laser frequency.

Move the thruster or the laser optics to measure the velocity at different points in the

plume.

Data Analysis:

Analyze the fluorescence spectra to determine the Doppler shift and, consequently, the ion

velocity distribution at each measurement point.

Map the velocity field of the thruster plume.
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Caption: Operational workflow of a gridded xenon ion thruster.
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Experimental Setup
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Caption: Workflow for performance characterization of a xenon ion thruster.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1202249?utm_src=pdf-custom-synthesis
https://sets.space/xenon-krypton-or-argon-propellants-for-hall-thruster-efficiency-properties-applications-and-cost/
https://m.youtube.com/watch?v=Cb_U_CbQ5sc
https://physics.stackexchange.com/questions/161819/why-is-xenon-favored-as-the-propellant-in-electric-thrusters
https://physics.stackexchange.com/questions/161819/why-is-xenon-favored-as-the-propellant-in-electric-thrusters
https://illumin.usc.edu/ion-propulsion-exploring-space-in-the-21st-century/
https://science.nasa.gov/mission/dawn/technology/ion-propulsion/
https://en.wikipedia.org/wiki/Ion_thruster
https://www.youtube.com/watch?v=8PNRVFaZAas
https://www.youtube.com/watch?v=mAfjmGMp43w
https://en.wikipedia.org/wiki/Dawn_(spacecraft)
https://www.reddit.com/r/educationalgifs/comments/lste7x/how_nasas_evolutionary_xenon_thruster_next_works/
https://ntrs.nasa.gov/api/citations/20210018563/downloads/NEXT-C%20AIAA%20Paper%202021%20FINAL.pdf
https://electricrocket.org/IEPC/129.pdf
https://www.youtube.com/watch?v=cKygD2b3OM8
https://www.benchchem.com/product/b1202249#applications-of-xenon-in-ion-propulsion-systems
https://www.benchchem.com/product/b1202249#applications-of-xenon-in-ion-propulsion-systems
https://www.benchchem.com/product/b1202249#applications-of-xenon-in-ion-propulsion-systems
https://www.benchchem.com/product/b1202249#applications-of-xenon-in-ion-propulsion-systems
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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